2-(4-fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine

• IUPAC Name: 2-(4-fluorophenyl)-5-(4-nitrophenyl)-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine
• InChI: InChI=1S/C18H15FN4O2/c19-14-1-3-16(4-2-14)22-12-13-11-21(10-9-18(13)20-22)15-5-7-17(8-6-15)23(24)25/h1-8,12H,9-11H2
• InChI Key: HQWVALLVQPDPRL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CN(N=C21)C3=CC=C(C=C3)F)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H15FN4O2
• DSSTOX Substance ID: DTXSID201131010
• Molecular Weight: 338.3 g/mol
• CAS No.: 338791-54-1

Description

The description of a compound typically includes its molecular formula, structure, and the functional groups present. It may also include its role or use in the field of study.

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, the use of catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

This involves understanding the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanisms, the products formed, and the conditions required for the reaction.

Physical and Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, chemical stability, and reactivity.

Scientific Research Applications

Subheading: Structural Characteristics and Molecular Interactions

Studies on derivatives of 2-(4-fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine have revealed insights into their molecular conformations and hydrogen bonding patterns. For instance, certain derivatives exhibit a half-chair conformation with the methylsulfonyl substituent occupying an equatorial site. These compounds demonstrate interesting hydrogen bonding patterns, such as C-H...π(arene) hydrogen bonds and C-Cl...π(arene) interactions, contributing to their structural stability and potential for various applications in scientific research (Sagar et al., 2017).

Potential in Corrosion Inhibition

Subheading: Applications in Material Sciences

Derivatives of this compound have been synthesized and studied for their potential as corrosion inhibitors. For example, ultrasound-assisted synthesis of pyrazolopyridine derivatives has been explored, showing promise in protecting materials like mild steel in corrosive environments. The synthesized compounds have exhibited significant inhibition efficiencies, indicating their potential utility in material sciences and engineering (Dandia et al., 2013).

Drug Discovery and Synthesis

Subheading: Contributions to Pharmaceutical Sciences

In the realm of pharmaceutical sciences, derivatives of this compound have been synthesized and evaluated for their biological activities. For instance, some compounds have been synthesized and tested for their inhibitory activity against Mycobacterium tuberculosis pantothenate synthetase, demonstrating potential in drug discovery and development. These findings underscore the compound's significance in the synthesis of novel therapeutics and their potential applications in treating infectious diseases (Samala et al., 2013).

Mechanism of Action

This is particularly relevant for biologically active compounds. It involves understanding how the compound interacts with biological systems or enzymes.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves discussing potential future research directions or applications for the compound. It could include potential uses, improvements in synthesis methods, or new reactions.